Cas no 344298-99-3 (Propranolol-d)

• Product Name: Propranolol-d
• CAS No: 344298-99-3
• MF: C₁₆H₂₁NO₂
• MW: 266.386576414108
• CID: 304579
• PubChem ID: 49849705
• Update Time: 2025-10-28

Propranolol-d Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-2,3,4,5,6,7,8-d7-oxy)-
• (±)-Propranolol-D7 (ring-D7) solution
• PROPRANOLOL-D7
• Propranolol-d7 (ring-d7)
• rac-Propranolol-d7
• DL-PROPRANOLOL-D7 (RING-D7)
• Propranolol-d
• Propranolol D7 (ring D7)
• F91277
• MS-23770
• 1-(2,3,4,5,6,7,8-Heptadeuterionaphthalen-1-yl)oxy-3-(propan-2-ylamino)propan-2-ol
• (+/-)-Propranolol-d7
• SCHEMBL13411639
• CS-0203865
• Propranolol-(ring-D7)
• 1-[(2,3,4,5,6,7,8-?H?)naphthalen-1-yloxy]-3-[(propan-2-yl)amino]propan-2-ol
• HY-B0573S1
• Dl-propranolol-d7(ring-d7)
• 344298-99-3
• (+/-)-Propranolol-d7 (ring-d7)

• Inchi： 1S/C16H21NO2/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16/h3-9,12,14,17-18H,10-11H2,1-2H3/i3D,4D,5D,6D,7D,8D,9D
• InChI Key： AQHHHDLHHXJYJD-MIBSYSDMSA-N
• SMILES： O(C1C([2H])=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C=12)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 266.201
• Monoisotopic Mass: 266.201
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 90-92°C
• Boiling Point: 434.9±30.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Solubility: Chloroform (Slightly), Methanol (Slightly, Sonicated)
• PSA: 41.49000
• LogP: 2.96840
• Color/Form: 100 μg/mL in methanol with 5% 1 M HCl
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Propranolol-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P280-P302+P352+P312-P304+P340+P312-P370+P378-P403+P235
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 9-16-33-35-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Propranolol-d

Propranolol-d: A Comprehensive Overview in Modern Chemical and Biomedical Research

Propranolol-d, a derivative of the well-known β-blocker Propranolol, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. With a CAS number of 344298-99-3, this enantiomer has garnered attention due to its unique pharmacological properties and potential applications in therapeutic interventions. This article delves into the chemical structure, pharmacological mechanisms, recent research findings, and future prospects of Propranolol-d, highlighting its role in contemporary biomedical research.

The chemical structure of Propranolol-d (CAS no. 344298-99-3) is characterized by its stereochemistry, which distinguishes it from its racemic counterpart, Propranolol. As a dextrorotatory isomer, Propranolol-d exhibits distinct interactions with biological targets, primarily β-adrenergic receptors. This specificity has led to investigations into its potential advantages over the racemic mixture in terms of efficacy and side effect profiles.

In recent years, the pharmacological properties of β-blockers have been extensively studied, particularly in the context of cardiovascular diseases and anxiety-related disorders. Research has shown that the enantiomeric purity of β-blockers can significantly influence their therapeutic outcomes. For instance, studies have demonstrated that Propranolol-d may exhibit enhanced selectivity for β1-adrenergic receptors compared to racemic Propranolol, leading to more targeted cardiovascular effects with potentially reduced peripheral side effects.

The development of novel pharmaceutical agents often involves detailed pharmacokinetic and pharmacodynamic studies to optimize therapeutic efficacy. In the case of Propranolol-d, researchers have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary findings suggest that Propranolol-d may have a longer half-life compared to its racemic counterpart, which could translate into more sustained therapeutic effects and less frequent dosing requirements.

Beyond cardiovascular applications, emerging research has explored the potential use of enantiomerically pure β-blockers like Propranolol-d in treating neurological disorders. Studies indicate that β-adrenergic receptor blockade may modulate neurotransmitter release and neuronal activity, offering potential benefits in conditions such as epilepsy and Alzheimer's disease. The unique stereochemistry of Propranolol-d may provide a more refined approach to these therapeutic challenges compared to non-enantiomerically pure agents.

The synthesis and characterization of chiral compounds like Propranolol-d (CAS no. 344298-99-3) represent a significant advancement in pharmaceutical chemistry. Modern synthetic methodologies have enabled the production of highly enantiomerically pure compounds, which are essential for understanding their biological activity at the molecular level. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving these high levels of purity, allowing researchers to better evaluate the specific contributions of each enantiomer.

The role of computational modeling in drug discovery has also been pivotal in understanding the interactions between enantiomers like Propranolol-d and biological targets. Advanced computational approaches can predict binding affinities, metabolic pathways, and potential side effects with remarkable accuracy. These insights are crucial for optimizing drug design and improving patient outcomes.

In conclusion, Propranolol-d, with its unique chemical properties and pharmacological profile as highlighted by CAS no. 344298-99-3, represents a promising area of research in modern biomedical science. Its potential applications span various therapeutic domains, including cardiovascular diseases and neurological disorders. As research continues to uncover new insights into enantiomeric drug design, compounds like Propranolol-d are poised to play a significant role in shaping future treatment strategies.